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Compound of Interest

Compound Name: 3-iodo-4-methoxy-1H-pyrazole

CAS No.: 1533442-08-8

Cat. No.: B1445460

Get Quote

Executive Summary (BLUF)
Do NOT dispose of 3-iodo-4-methoxy-1H-pyrazole in general organic waste or drain systems.

[1][2][3]

This compound is a halogenated nitrogen heterocycle.[3] Its disposal requires strict

segregation into Halogenated Waste streams.[3] The presence of the iodine atom necessitates

incineration at specific facilities equipped with acid gas scrubbers to prevent the release of

toxic iodine vapors and corrosive hydrogen iodide.

Immediate Action Checklist:

Segregate: Keep separate from non-halogenated solvents and strong oxidizers.

Container: Collect in amber glass or opaque HDPE (compound is potentially photosensitive).

[3]

Labeling: Must be clearly tagged as "Halogenated Organic Waste" with the specific chemical

name listed.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1445460#bc-rfq
https://www.benchchem.com/product/b1445460/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-3-iodo-4-methoxy-1h-pyrazole
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodopyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodopyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodopyrazole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodopyrazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Profile & Hazard Assessment
To dispose of a chemical safely, one must understand the molecular properties that dictate its

reactivity and environmental fate.

Identification & Properties
Parameter Data

Chemical Name 3-iodo-4-methoxy-1H-pyrazole

CAS Number
1533442-08-8 (Verify specific isomer with

vendor SDS)

Molecular Formula C₄H₅IN₂O

Physical State Solid (Off-white to yellow powder)

Primary Hazards
Irritant (Skin/Eye/Resp), Acute Tox.[1][2][3][4]

(Oral)

Reactivity
Light-sensitive (C-I bond cleavage);

Incompatible with strong oxidizers.[1][2][3]

The "Why" Behind the Protocol
The Iodine Factor: Unlike chlorinated compounds, organo-iodides are heavier and can

decompose to release elemental iodine (

) or hydrogen iodide (

) upon combustion.[1][3] Standard municipal incinerators often cannot handle high-halogen
loads without damaging equipment or violating emission standards.[3]

The Pyrazole Ring: Nitrogen-rich heterocycles can generate Nitrogen Oxides (

) during combustion.[3] Combined with iodine, this creates a complex waste profile requiring
controlled high-temperature incineration.[1][3]

Step-by-Step Disposal Workflows
Scenario A: Disposal of Pure Solid (Expired/Surplus)
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Primary Hazard: Dust generation and inhalation.

Protocol:

Do not dissolve the solid unnecessarily.[3][5] Disposal costs for liquids are often volume-

based; keeping it solid minimizes cost and risk.[3]

Transfer the material into a wide-mouth jar compatible with halogenated solids (HDPE or

Amber Glass).

Labeling: Affix a hazardous waste label.

Constituents: "3-iodo-4-methoxy-1H-pyrazole, Solid"[1][2][3]

Hazard Checkbox: Toxic, Irritant.[6][7]

Seal: Ensure the cap is TFE-lined (Teflon) if available, or standard polypropylene, and

taped shut.[1]

Scenario B: Disposal of Reaction Mixtures (Solutions)
Primary Hazard: Incompatibility with solvent waste streams.[3]

Protocol:

Segregation: Pour the solution into the Halogenated Solvent Waste carboy.

Critical: Even if the solvent is non-halogenated (e.g., Methanol), the presence of

dissolved 3-iodo-4-methoxy-1H-pyrazole renders the entire mixture halogenated for

disposal purposes.[1][2][3]

Concentration: If the volume is large (>5L) and the active compound concentration is low,

consider rotary evaporation to recover the non-halogenated solvent (if safe/pure) and

dispose of the concentrated residue as halogenated waste.

pH Check: If the reaction involved acids/bases, neutralize the solution to pH 6-8 before

adding to the waste container to prevent exothermic reactions in the drum.
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Scenario C: Contaminated Debris (Gloves, Weigh Boats)
[1][2]

Protocol:

Place contaminated solid waste (nitrile gloves, paper towels, weigh boats) into a double-

bagged, clear polyethylene bag or a dedicated "Solid Hazardous Waste" pail.[1]

Do not place in regular trash or biohazard bins.

Tie off the bag and label as "Debris contaminated with Halogenated Organics."[3]

Visual Decision Tree (Disposal Logic)
The following diagram illustrates the decision-making process for segregating this compound.
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Waste Generation:
3-iodo-4-methoxy-1H-pyrazole

Determine Physical State

Pure Solid / Powder Solution / Mother Liquor Contaminated Debris
(Gloves, Paper)

Container: Wide-mouth HDPE/Glass
Label: 'Toxic Solid - Halogenated' Check Solvent Base Double Bag (Poly)

Label: 'Chemically Contaminated Debris'

Add to: HALOGENATED
Solvent Waste Carboy

Solvent is DCM/Chloroform

Solvent is Non-Halogenated
(e.g., MeOH, EtOAc)

CRITICAL STEP:
Classify entire mixture as

HALOGENATED due to solute

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-iodo-4-methoxy-1H-pyrazole waste. Note that

solutions in non-halogenated solvents must be upgraded to the Halogenated stream.

Emergency Procedures (Spill Management)
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This protocol is designed to be self-validating: if the cleanup materials turn yellow/brown, it

indicates iodine liberation, confirming the hazard and the need for containment.[1][2]

Solid Spill
PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles. Use a

P95/N95 dust mask if powder is fine.[3]

Containment: Cover the spill with a damp paper towel to prevent dust dispersion.[3]

Cleanup: Scoop up the material and the paper towel.[3]

Decontamination: Wipe the surface with a dilute solution of Sodium Thiosulfate (5-10%).[3]

Mechanism:[6][8][9] Thiosulfate reduces any liberated elemental iodine (

, brown/purple) to colorless iodide (

), reducing toxicity and vapor pressure.[1][2]

Disposal: Place all cleanup materials into the "Contaminated Debris" hazardous waste bag.

Solution Spill
Absorb: Use a standard spill pillow or vermiculite.[3]

Neutralize: If the solvent is volatile, work in a well-ventilated area.[3]

Collect: Sweep absorbent into a bag.

Wash: Clean area with soap and water; follow with a Thiosulfate wipe if iodine staining is

visible.[3]

Regulatory & Compliance Notes
RCRA Status (USA): 3-iodo-4-methoxy-1H-pyrazole is not typically a "P-listed" or "U-listed"

waste by specific name under 40 CFR 261.33 [1].[1][2][3] However, it must be treated as

Characteristic Waste if it exhibits toxicity, or simply as "Non-Regulated Chemical Waste" that

still requires incineration due to the halogen content.[1]
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Best Practice: Always default to the stricter standard. Labeling it as "Halogenated Organic"

guarantees it goes to the correct incinerator (High Temperature + Scrubber), preventing

regulatory fines for your facility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.radiology.bayer.com/disclaimer
https://www.fishersci.com/store/msds?partNumber=AAH31744MD&productDescription=3-%284-METHOXYPHENL%29-1H-PY+250MG&vendorId=VN00024248&countryCode=US&language=en
https://oehs.tulane.edu/sites/default/files/Revised%20FACT%20SHEET%20Radioactive%20Waste%20Disposal%207.14.2023.pdf
https://www.benchchem.com/product/b1445460/docs#operational-guide-proper-disposal-of-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460/docs#operational-guide-proper-disposal-of-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460/docs#operational-guide-proper-disposal-of-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460/docs#operational-guide-proper-disposal-of-3-iodo-4-methoxy-1h-pyrazole
https://www.benchchem.com/product/b1445460?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1445460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

